Cas no 2229562-53-0 (3-(3-fluoropyridin-2-yl)butan-1-amine)

• Product Name: 3-(3-fluoropyridin-2-yl)butan-1-amine
• CAS No: 2229562-53-0
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5898296
• PubChem ID: 165853584
• Update Time: 2025-08-05

3-(3-fluoropyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-2-yl)butan-1-amine
• EN300-1791203
• 2229562-53-0

• Inchi： 1S/C9H13FN2/c1-7(4-5-11)9-8(10)3-2-6-12-9/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： AWBAFODAYGHWRF-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C)CCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-fluoropyridin-2-yl)butan-1-amine

3-(3-fluoropyridin-2-yl)butan-1-amine (CAS No: 2229562-53-0)

3-(3-fluoropyridin-2-yl)butan-1-amine (CAS No: 2229562-53-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 3-position and a butanamine group at the 1-position. The fluorinated pyridine moiety contributes to its electronic properties, making it an attractive candidate for designing bioactive molecules.

Recent studies have highlighted the potential of 3-(3-fluoropyridin-2-yl)butan-1-amine in drug discovery. Researchers have explored its ability to act as a scaffold for developing kinase inhibitors, which are crucial in treating various diseases, including cancer. The pyridine ring provides a rigid structure that facilitates interactions with protein targets, while the butanamine group introduces flexibility, enabling the molecule to adopt conformations that enhance binding affinity.

In addition to its pharmaceutical applications, CAS No: 2229562-53-0 has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a potential candidate for developing pesticides and herbicides. The fluorinated pyridine moiety also plays a role in enhancing the stability of the compound under environmental conditions, which is essential for agricultural applications.

The synthesis of 3-(3-fluoropyridin-2-yl)butan-1-amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, leading to higher yields and better purity. The use of microwave-assisted synthesis has also been reported, reducing reaction times and minimizing side products.

From a structural perspective, CAS No: 2229562_53_0 exhibits interesting electronic properties due to the presence of the fluorine atom on the pyridine ring. This fluorination not only alters the electron density of the ring but also introduces steric effects that can influence molecular interactions. Computational studies have revealed that these properties make the compound suitable for use in organic electronics, particularly as components in semiconducting materials.

The toxicity profile of 3-(3-fluoropyridin_